2-[4-[(3-Chlorothiophen-2-yl)methylamino]phenyl]-2-methylpropanamide

• IUPAC Name: 2-[4-[(3-chlorothiophen-2-yl)methylamino]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C15H17ClN2OS/c1-15(2,14(17)19)10-3-5-11(6-4-10)18-9-13-12(16)7-8-20-13/h3-8,18H,9H2,1-2H3,(H2,17,19)
• InChI Key: NNUSYFLXMRFGQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)NCC2=C(C=CS2)Cl)C(=O)N
• Molecular Formula: C15H17ClN2OS
• Molecular Weight: 308.8 g/mol

Description

2-[4-[(3-Chlorothiophen-2-yl)methylamino]phenyl]-2-methylpropanamide is a synthetic organic compound that features a thiophene ring substituted with a chloromethylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[(3-Chlorothiophen-2-yl)methylamino]phenyl]-2-methylpropanamide typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through various methods, such as the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Chloromethylation: The thiophene ring is then chloromethylated using chloromethyl methyl ether in the presence of a Lewis acid catalyst.

Amination: The chloromethylated thiophene is reacted with an amine to introduce the methylamino group.

Coupling with Phenyl Group: The resulting compound is then coupled with a phenyl group through a Suzuki-Miyaura cross-coupling reaction, which involves the use of a palladium catalyst and a boron reagent.

Amidation: Finally, the compound undergoes amidation to form the propanamide moiety.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This may involve continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-[4-[(3-Chlorothiophen-2-yl)methylamino]phenyl]-2-methylpropanamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: Halogen atoms on the thiophene ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst are used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted thiophenes depending on the nucleophile used.

Scientific Research Applications

2-[4-[(3-Chlorothiophen-2-yl)methylamino]phenyl]-2-methylpropanamide has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as an anti-inflammatory and analgesic agent.

Materials Science: Thiophene derivatives are used in the development of organic semiconductors and light-emitting diodes.

Biological Studies: The compound is studied for its interactions with various biological targets, including enzymes and receptors.

Mechanism of Action

The mechanism of action of 2-[4-[(3-Chlorothiophen-2-yl)methylamino]phenyl]-2-methylpropanamide involves its interaction with specific molecular targets. For instance, it may inhibit enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways . The compound’s structure allows it to fit into the active sites of these enzymes, blocking their activity and reducing inflammation.

Comparison with Similar Compounds

Similar Compounds

4-(4-Chlorothiophen-2-yl)thiazol-2-amine: Another thiophene derivative with anti-inflammatory properties.

Thiophene-2-carboxamide: Used in organic electronics and as a building block in medicinal chemistry.

Uniqueness

2-[4-[(3-Chlorothiophen-2-yl)methylamino]phenyl]-2-methylpropanamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of a thiophene ring with a chloromethylamino group and a propanamide moiety makes it a versatile compound for various applications.